Cas no 61522-56-3 (1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone)

• Product Name: 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone
• CAS No: 61522-56-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 476277
• Update Time: 2025-05-26

1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methyl-4-oxido-2-quinoxalinyl)-
• 1-(3-methyl-4-oxidoquinoxalin-4-ium-2-yl)ethanone
• 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone

• Inchi： 1S/C11H10N2O2/c1-7-11(8(2)14)12-9-5-3-4-6-10(9)13(7)15/h3-6H,1-2H3
• InChI Key： KKJLJOBEYXZTCY-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=C(C(C)=O)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 202.0743

Experimental Properties

• PSA: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone

1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone: A Comprehensive Overview

The compound with CAS No. 61522-56-3, commonly referred to as 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The molecule's structure, which includes a quinoxaline ring system with specific substituents, makes it a valuable building block for researchers exploring novel chemical entities.

The synthesis of 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate key steps in its synthesis, such as coupling reactions and oxidations. These methods not only improve yield but also reduce the environmental footprint of the production process.

In terms of applications, 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone has shown promise in the development of new drugs targeting various diseases. Its quinoxaline core is known for its ability to interact with biological systems, making it a valuable scaffold for drug design. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression. Additionally, this compound has been explored as a precursor for more complex molecules with enhanced bioactivity.

The structural versatility of this compound also extends to its use in materials science. Researchers have investigated its properties as a component in organic electronics, where its electronic characteristics could contribute to the development of new semiconducting materials. Furthermore, its ability to form stable complexes with metal ions has led to its consideration in coordination chemistry and catalysis.

Recent research has focused on understanding the photophysical properties of 1-(3-Methyl-4-oxido-2-quinoxalinyl)ethanone. Studies have revealed that this compound exhibits interesting fluorescence behavior under specific conditions, which could be harnessed for applications in sensing and imaging technologies. These findings underscore the importance of continued research into the fundamental properties of this molecule.

In conclusion, CAS No. 61522-56-3 represents a significant advancement in organic chemistry, offering a versatile platform for both academic and industrial applications. Its role as a key intermediate in drug discovery and materials science highlights its importance in contemporary chemical research. As new insights into its properties continue to emerge, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.